Cas no 2227822-79-7 ((1R)-2-amino-1-(1,3-thiazol-4-yl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(1,3-thiazol-4-yl)ethan-1-ol
• CAS No: 2227822-79-7
• MF: C₅H₈N₂OS
• MW: 144.194819450378
• CID: 6463642
• PubChem ID: 93512668
• Update Time: 2025-05-24

(1R)-2-amino-1-(1,3-thiazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(1,3-thiazol-4-yl)ethan-1-ol
• EN300-1780360
• 2227822-79-7

• Inchi： 1S/C5H8N2OS/c6-1-5(8)4-2-9-3-7-4/h2-3,5,8H,1,6H2/t5-/m1/s1
• InChI Key： FETUKTSGBFOXNJ-RXMQYKEDSA-N
• SMILES： S1C=NC(=C1)[C@@H](CN)O

Computed Properties

• Exact Mass: 144.03573406g/mol
• Monoisotopic Mass: 144.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 87.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1R)-2-amino-1-(1,3-thiazol-4-yl)ethan-1-ol

Introduction to (1R)-2-amino-1-(1,3-thiazol-4-yl)ethan-1-ol (CAS No. 2227822-79-7)

The compound (1R)-2-amino-1-(1,3-thiazol-4-yl)ethan-1-ol, identified by its CAS number 2227822-79-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a thiazole ring and an amino functional group at specific positions within its molecular structure imparts unique chemical properties that make it a promising candidate for further investigation.

Thiazole derivatives are well-documented for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a thiazole moiety into the molecular backbone of (1R)-2-amino-1-(1,3-thiazol-4-yl)ethan-1-ol enhances its pharmacological profile, making it a valuable scaffold for the design of novel therapeutic agents. Recent studies have highlighted the importance of stereoelectronic effects in modulating the biological activity of such compounds, and the (1R) configuration at the chiral center adds another layer of complexity to its pharmacodynamic behavior.

In the context of modern drug discovery, the synthesis and characterization of chiral compounds like (1R)-2-amino-1-(1,3-thiazol-4-yl)ethan-1-ol are crucial for developing enantiomerically pure drugs that exhibit optimal therapeutic efficacy while minimizing side effects. The compound's stereochemistry plays a pivotal role in determining its interaction with biological targets, and advancements in asymmetric synthesis have enabled more efficient and scalable production methods for such molecules.

Current research in medicinal chemistry increasingly emphasizes the need for multifunctional compounds that can address multiple disease pathways simultaneously. The structural features of (1R)-2-amino-1-(1,3-thiazol-4-yl)ethan-1-ol, including its ability to engage with various biological receptors and enzymes, make it a versatile tool for exploring new therapeutic strategies. For instance, studies have suggested that thiazole derivatives can modulate enzyme activity by acting as competitive inhibitors or allosteric modulators, which could be exploited for treating conditions such as metabolic disorders and neurodegenerative diseases.

The compound's potential is further underscored by its solubility characteristics and stability under various conditions, which are critical factors in drug formulation and delivery. High-resolution crystallographic studies have provided insights into the molecular interactions between (1R)-2-amino-1-(1,3-thiazol-4-yl)ethan-1-ol and its target proteins, offering a foundation for rational drug design. These structural insights have been instrumental in optimizing lead compounds for clinical trials and improving their pharmacokinetic profiles.

In addition to its pharmaceutical applications, (1R)-2-amino-1-(1,3-thiazol-4-yl)ethan-1-ol has shown promise in material science research. Its unique chemical properties make it suitable for developing novel polymers and coordination complexes with potential applications in catalysis and nanotechnology. The thiazole ring can act as a ligand in metal complexes, facilitating catalytic transformations that are otherwise difficult to achieve with conventional ligands.

The synthesis of (1R)-2-amino-1-(1,3-thiazol-4-ylenthanenl) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and enantioselectivity. Advances in catalytic methods, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have significantly improved the efficiency of these synthetic routes. These advancements not only reduce production costs but also minimize environmental impact by reducing waste generation.

As our understanding of disease mechanisms continues to evolve, the demand for innovative therapeutic agents remains high. Compounds like (1R)-2-amino-l-(l,l-thiazolo[5.sub.4.sub.]yl)ethan-l-lrol (CAS No.2227822797) are at the forefront of this effort, offering new possibilities for treating a wide range of diseases. Ongoing research is exploring its potential in combination therapies, where it may synergize with other drugs to achieve greater therapeutic outcomes.

The regulatory landscape for new drug development is stringent but essential for ensuring patient safety and efficacy. Regulatory agencies require comprehensive data on a compound's chemical properties, pharmacological activity, toxicology profile, and manufacturing processes before approving it for clinical use. The thorough characterization of (lR)-z-amino-l-(l,l-thiazolo[5.sub.l.sub.]yl)ethan-l-lrol (CAS No.2227822797)) has been instrumental in advancing it through preclinical studies and towards human trials.

In conclusion, the compound (lR)-z-amino-l-(l,l-thiazolo[5.sub.l.sub.]yl)ethan-l-lrol (CAS No.2227822797) represents a significant contribution to pharmaceutical chemistry with its unique structural features and potential therapeutic applications.

The ongoing research into this compound highlights the importance of innovative approaches in drug discovery.

The future prospects for this molecule are promising as further studies continue to elucidate its mechanisms of action.

This compound exemplifies how structural innovation can lead to breakthroughs in medicine.

The implications extend beyond pharmaceuticals into material science.

The advancements in synthesis methods enhance accessibility.

The regulatory considerations ensure safe development.

The collaborative efforts across disciplines drive progress.

The multifaceted applications underscore versatility.

The continued exploration promises further discoveries.